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Abstract

These application notes provide detailed protocols for the preparation of stock solutions of
M8891 (CAS 1464842-09-8), a potent and reversible inhibitor of Methionine Aminopeptidase-2
(MetAP-2).[1][2][3][4] Accurate preparation of stock solutions is critical for ensuring
reproducible and reliable results in preclinical studies investigating the antiangiogenic and
antitumoral activities of M8891.[1][5][6][7] This document outlines the necessary materials,
step-by-step procedures for creating stock solutions for both in vitro and in vivo applications,
and recommended storage conditions. Additionally, it summarizes the key chemical and
biological properties of M8891 and provides a diagram of its mechanism of action.

Introduction

M8891 is an orally bioavailable small molecule that selectively inhibits MetAP-2, an enzyme
crucial for the maturation of new proteins.[1][4][8] By inhibiting MetAP-2, M8891 impairs protein
synthesis, which in turn suppresses the proliferation of endothelial cells, a key process in
angiogenesis (the formation of new blood vessels).[1][5] Tumors rely on angiogenesis for
growth and metastasis, making MetAP-2 an attractive target for cancer therapy.[3][5] Preclinical
studies have demonstrated the antiangiogenic and antitumor efficacy of M8891, both as a
monotherapy and in combination with other agents.[1][3][6] The protocols detailed below will
guide researchers in preparing M8891 for laboratory use.
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M8891: Chemical and Biological Properties

A summary of the key quantitative data for M8891 is presented in the table below for easy

reference.
Property Value Reference
Molecular Weight 385.37 g/mol [9]
CAS Number 1464842-09-8 [2]
Purity >98% [9]
Appearance Solid powder [9]
ICso (MetAP-2) 54 nM 2]
Ki (MetAP-2) 4.33 nM [2]
ICso (MetAP-1) >10 pM [2]
ICs0 (HUVEC proliferation) 20 nM [2]

Experimental Protocols
Preparing a 10 mM DMSO Stock Solution for In Vitro Use

This protocol is suitable for preparing a concentrated stock solution of M8891 for use in cell-
based assays.

Materials:

o M8891 powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Vortex mixer

Calibrated pipettes
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Procedure:

Weighing: Accurately weigh out the desired amount of M8891 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 3.85 mg of M8891.

» Dissolution: Add the appropriate volume of DMSO to the M8891 powder. For a 10 mM
solution, add 1 mL of DMSO for every 3.85 mg of M8891.

e Mixing: Vortex the solution thoroughly until the M8891 is completely dissolved. Gentle
warming or sonication can be used to aid dissolution if necessary.[10]

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles.

e Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-
term storage (up to 6 months).[2][10] Protect from light.[2][10]

Preparing a Dosing Solution for In Vivo Use

This protocol provides two options for formulating M8891 for oral administration in animal
models.

Materials:

M8891 powder

e DMSO

o PEG300 (Polyethylene glycol 300)
e Tween-80

e Saline (0.9% NacCl) or Corn oil
 Sterile tubes

» Vortex mixer

Protocol Option 1: PEG300/Tween-80/Saline Formulation[2]
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e Prepare a concentrated DMSO stock: Prepare a 20.8 mg/mL stock solution of M8891 in
DMSO.

o Formulation: To prepare a 1 mL working solution, add 100 pL of the 20.8 mg/mL DMSO stock
solution to 400 uL of PEG300.

e Mix thoroughly: Vortex the mixture until it is homogeneous.
e Add Tween-80: Add 50 pL of Tween-80 and mix again.

» Final dilution: Add 450 pL of saline to bring the final volume to 1 mL. The final concentration
will be 2.08 mg/mL.

o Use: This formulation yields a clear solution.
Protocol Option 2: Corn Oil Formulation[2]

o Prepare a concentrated DMSO stock: Prepare a 20.8 mg/mL stock solution of M8891 in
DMSO.

o Formulation: To prepare a 1 mL working solution, add 100 pL of the 20.8 mg/mL DMSO stock
solution to 900 pL of corn oil.

e Mix thoroughly: Vortex the mixture until it is homogeneous. The final concentration will be
2.08 mg/mL.

e Use: This formulation also yields a clear solution.

Note on In Vivo Formulations: If the continuous dosing period exceeds half a month, the
suitability of these protocols should be carefully considered.[2]

M8891 Signaling Pathway and Experimental
Workflow

The following diagrams illustrate the mechanism of action of M8891 and the workflow for
preparing a stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b608796?utm_src=pdf-body-img
https://www.benchchem.com/product/b608796?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

. researchgate.net [researchgate.net]
. medchemexpress.com [medchemexpress.com]
. aacrjournals.org [aacrjournals.org]

. pubs.acs.org [pubs.acs.org]

°
[6) H w N -

. Facebook [cancer.gov]

¢ 6. Novel Methionine Aminopeptidase 2 Inhibitor M8891 Synergizes with VEGF Receptor
Inhibitors to Inhibit Tumor Growth of Renal Cell Carcinoma Models - PMC
[pmc.ncbi.nlm.nih.gov]

e 7. Novel Methionine Aminopeptidase 2 Inhibitor M8891 Synergizes with VEGF Receptor
Inhibitors to Inhibit Tumor Growth of Renal Cell Carcinoma Models - PubMed
[pubmed.ncbi.nim.nih.gov]

8. Identification of Methionine Aminopeptidase-2 (MetAP-2) Inhibitor M8891: A Clinical
Compound for the Treatment of Cancer - PubMed [pubmed.ncbi.nim.nih.gov]

e 9. medkoo.com [medkoo.com]
e 10. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Preparing M8891 Stock Solutions for Preclinical
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608796#preparing-m8891-stock-solution-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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